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Compound of Interest

Compound Name: Ac-D-Phe(4-Br)-OH
Cat. No.: B12281536
Get Quote
\ J

Executive Summary & Chemical Profile

Ac-D-Phe(4-Br)-OH (N-Acetyl-4-bromo-D-phenylalanine) is a non-canonical amino acid
derivative frequently employed in solid-phase peptide synthesis (SPPS) to introduce
halogenated aromatic motifs for cross-coupling reactions or hydrophobicity modulation.[1][2]

While often categorized generically as an "Irritant,” the presence of the bromine substituent at
the para position, combined with the N-acetyl capping, significantly alters its physicochemical
properties compared to native phenylalanine.[2] The increased lipophilicity facilitates
transdermal absorption, necessitating a higher tier of contact precaution than standard amino
acids.

Key Hazard Identifiers (GHS Proxy)

» Signal Word: WARNING
e H315: Causes skin irritation.[3][4][5]

e H319: Causes serious eye irritation.[3][4][6]
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o H335: May cause respiratory irritation.[3][4][5]

» Note: Halogenated organic compounds carry an inherent risk of sensitization upon repeated
exposure.

Personal Protective Equipment (PPE) Matrix

Rationale: The primary risk vector is the inhalation of fine particulates during weighing and
dermal absorption during solubilization. The following matrix is designed to create a redundant
barrier system.
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. . . Technical Specification &
Protection Zone Required Equipment .
Rationale

Class Il, Type A2 Biosafety
Cabinet or Chemical Fume
Hood.All open-container
manipulation must occur here.
[1][2] The powder is

electrostatic; open-bench

Respiratory Fume Hood (Primary)

weighing is strictly prohibited to

prevent aerosolization.[1][2]

Inner Layer: 4 mil Nitrile
(White/Blue).Outer Layer: 5-8
mil Nitrile (Purple/Black).Why:
[1][2] Halogenated compounds
can permeate standard latex.
Dermal (Hands) Double Nitrile Gloves Double gloving provides a
"breakthrough indicator"
system—if the outer glove is
compromised, the inner glove
protects while you doff and

replace.

ANSI 787.1

Compliant.Standard safety

glasses are insufficient during

] solubilization steps where

Ocular Chemical Splash Goggles

splashes of halogenated

organic solvents (e.g., DCM)

containing the peptide block

could bypass side shields.

Non-woven
polyethylene.Standard cotton
coats absorb liquids. Tyvek
Body Tyvek® Lab Coat/Sleeves ) ] )
provides a hydrophobic barrier
against spills of the lipophilic

stock solution.
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Operational Workflow: A Self-Validating System

This protocol integrates safety checks directly into the experimental workflow. If a check fails,
the process halts.

Phase A: Weighing & Transfer (Solid State)

Risk:[1][2] Inhalation of fines and static discharge.

 Static Neutralization: Ac-D-Phe(4-Br)-OH is prone to static charging.[1][2] Use an ionizing
bar or anti-static gun on the weighing boat before dispensing.

o Validation: Powder should settle flat, not cling to the spatula or boat walls.

e The "Zone of Safety": Place the balance inside the fume hood, at least 6 inches back from
the sash.

o Transfer: Use a wide-mouth funnel for transfer to the reaction vessel. Rinse the weighing
boat with the reaction solvent (e.g., DMF or NMP) immediately to trap residual dust.

Phase B: Solubilization (Liquid State)

Risk: Splash and transdermal absorption.

e Solvent Selection: When dissolving in DMF (Dimethylformamide) or DCM (Dichloromethane),
recognize that these solvents act as "vehicles," carrying the halogenated amino acid through
the skin barrier more efficiently than water.

» Vessel Closure: Do not transport open vessels containing the solution across the lab. Cap all
vials/flasks before removing them from the hood.

Visualization: Risk Assessment Logic

The following diagram illustrates the decision-making process for handling this specific
compound.
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Start: Handling Ac-D-Phe(4-Br)-OH

Check Physical State

Solid (Powder) Solubilized (in DMF/DCM)

Is Fume Hood Active? Double Nitrile Gloves?

Static Neutralization? Vessel Capped?

Proceed: Weighing STOP: Correct Setup Proceed: Synthesis

Click to download full resolution via product page

Caption: Decision logic for PPE and engineering controls based on physical state (Solid vs.
Liquid).

Disposal Protocol: The Halogen Trap

A critical error in peptide synthesis labs is misclassifying halogenated building blocks. Because

Ac-D-Phe(4-Br)-OH contains Bromine, it cannot be disposed of in the standard "Organic
Solvents” waste stream if that stream is destined for non-halogenated fuel blending.[1][2]

Waste Stream Segregation[1][2]
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e Solid Waste:

o Contaminated weighing boats, kimwipes, and gloves must go into Hazardous Solid Waste
(specifically labeled for Halogenated Organics).

o Do not throw in regular trash.
e Liquid Waste:

o Any solution containing this amino acid must be segregated into the Halogenated Organic
Waste carboy.

o Reasoning: High-temperature incineration is required to break down the C-Br bond safely.
[1][2] Mixing with non-halogenated waste can result in the formation of toxic dioxins during
standard combustion processes or violate waste hauler contracts.

Visualization: Waste Segregation Flow

’ : Bin: Hazardous Solids
Solid (Wipes, Boats) (Tag: Halogenated)

Carboy: Halogenated
Organic Waste

Destruction:
High-Temp Incineration

Waste Source: Ac-D-Phe(4-Br)-OH Waste Type?

Liquid (Mother Liquor)

Click to download full resolution via product page

Caption: Segregation workflow ensuring halogenated waste is routed to high-temperature
incineration.

Emergency Response

 Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention
(suspect respiratory sensitization).

e Skin Contact:

o Doff: Remove contaminated gloves/clothing immediately.
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o Wash: Rinse with soap and copious water for 15 minutes. Do not use organic solvents
(ethanol/DMSO) to wash skin, as this will drive the bromine compound deeper into the
dermis.

o Spill (Solid): Do not sweep (creates dust).[2] Cover with wet paper towels to dampen, then
wipe up and dispose of as halogenated solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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